(Z)-N-(3-allyl-4-chlorobenzo[d]thiazol-2(3H)-ylidene)-4-(morpholinosulfonyl)benzamide

• IUPAC Name: N-(4-chloro-3-prop-2-enyl-1,3-benzothiazol-2-ylidene)-4-morpholin-4-ylsulfonylbenzamide
• InChI: InChI=1S/C21H20ClN3O4S2/c1-2-10-25-19-17(22)4-3-5-18(19)30-21(25)23-20(26)15-6-8-16(9-7-15)31(27,28)24-11-13-29-14-12-24/h2-9H,1,10-14H2
• InChI Key: SVQFWVPWZVCAIU-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C2=C(C=CC=C2Cl)SC1=NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCOCC4
• Molecular Formula: C21H20ClN3O4S2
• Molecular Weight: 478.0 g/mol
• CAS No.: 868376-13-0

Description

(Z)-N-(3-allyl-4-chlorobenzo[d]thiazol-2(3H)-ylidene)-4-(morpholinosulfonyl)benzamide is a useful research compound. Its molecular formula is C21H20ClN3O4S2 and its molecular weight is 477.98. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Innovative Synthesis Methods : Research has delved into the synthesis of benzothiazole and thiazoline derivatives, demonstrating methods to create compounds with potential for further chemical modification and study. One study highlighted the organoselenium- and proton-mediated cyclization reactions of allylic amides and thioamides to synthesize 2-oxazolines and 2-thiazolines, showcasing a method that could be applied to a wide range of compounds for various applications (Engman, 1991).

Biological Activities and Applications

• Antitumor Properties : A study on N-(5-R-benzyl-1,3-thiazol-2-yl)-4,5-dihydro-1H-imidazole-2-carboxamides revealed promising antitumor properties, suggesting that benzothiazole derivatives could serve as a basis for developing new anticancer agents. The compounds exhibited significant activity in screening, highlighting their potential in cancer research (Horishny et al., 2020).

• Cytotoxicity, Antimicrobial, and Anti-inflammatory Activities : Another investigation synthesized N-[1,3-(benzo)thiazol-2-yl]-ω-[3,4-dihydroisoquinolin-2(1H)-yl]alkanamides and evaluated them for psychotropic, anti-inflammatory, and cytotoxic effects. This research suggests the versatility of benzothiazole derivatives in developing compounds with a broad spectrum of biological activities (Zablotskaya et al., 2013).

Potential Applications in Drug Design

• Histone Deacetylase Inhibitors : Benzothiazole/thiazole-containing hydroxamic acids have been identified as potent histone deacetylase (HDAC) inhibitors, demonstrating significant antitumor activities. Such compounds, including those similar to the specified chemical, could be explored for their potential in treating various types of cancer (Tung et al., 2013).